2-(4-bromo-2-methoxyphenoxy)tetrahydro-2H-pyran

• Molecular Formula: C12H15BrO3
• Molecular Weight: 287.15 g/mol
• IUPAC Name: 2-(4-bromo-2-methoxyphenoxy)oxane
• InChI: InChI=1S/C12H15BrO3/c1-14-11-8-9(13)5-6-10(11)16-12-4-2-3-7-15-12/h5-6,8,12H,2-4,7H2,1H3
• InChI Key: WOEOBNJJUGGARB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Br)OC2CCCCO2

Description

2-(4-bromo-2-methoxyphenoxy)tetrahydro-2H-pyran is a useful research compound. Its molecular formula is C12H15BrO3 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4-Dihydro-2H-pyran (2.0 mL) and pyridinium p-toluenesulfonate (370 mg) were added to chloroform solution (30 mL) of 4-bromo-2-methoxyphenol (3.0 g) and stirred at room temperature for 12 hours. Saturated brine was added to the reaction liquid, followed by extraction with chloroform. The organic layer was washed with water and dried over anhydrous magnesium sulfate. Concentrating the solvent under reduced pressure, the residue was purified on silica gel column chromatography (C-200; ethyl acetate:hexane=1:19) to provide the title compound (3.64 g, 86%).